Cas no 606491-99-0 (Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI))

• Product Name: Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI)
• CAS No: 606491-99-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 953279
• PubChem ID: 45096646
• Update Time: 2025-04-19

Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, alpha-hydroxy-3-(1-methylethyl)- (9CI)
• 2-hydroxy-2-(3-propan-2-ylphenyl)acetonitrile
• Hydroxy[3-(propan-2-yl)phenyl]acetonitrile
• Benzeneacetonitrile,alpha-hydroxy-3-(1-methylethyl)-(9ci)
• 606491-99-0
• DTXSID20667497

• Inchi： 1S/C11H13NO/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8,11,13H,1-2H3
• InChI Key： FQGPRXDIZZBPDL-UHFFFAOYSA-N
• SMILES： OC(C#N)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų